2-(5-{[(3-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-[5-[(3-nitrophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H19N5O4S2/c30-21(25-13-17-7-4-10-34-17)12-20-23(31)28-22(26-20)18-8-1-2-9-19(18)27-24(28)35-14-15-5-3-6-16(11-15)29(32)33/h1-11,20H,12-14H2,(H,25,30)
• InChI Key: ADMHYVXPWMIIGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC4=CC(=CC=C4)[N+](=O)[O-])CC(=O)NCC5=CC=CS5
• Molecular Formula: C24H19N5O4S2
• Molecular Weight: 505.6 g/mol

Description

2-(5-{[(3-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C24H19N5O4S2 and its molecular weight is 505.57. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A number of synthesized compounds, including analogs structurally similar to the specified chemical, have demonstrated potent antimicrobial and antifungal properties. For instance, some synthesized thiazolidinone derivatives showed activity against bacterial strains like E. coli, S. aureus, and fungal strains such as C. albicans, indicating their potential as antimicrobial agents (Shiv Kumar et al., 2012). Similarly, a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide derivatives exhibited substantial antimicrobial activity, supporting their use as potential antimicrobial agents (B. A. Baviskar et al., 2013).

Anticancer Activity

Compounds related to the specified chemical have also been investigated for their anticancer properties. A series of novel compounds with thiazole and thiadiazole fragments demonstrated considerable cytotoxicity and anticancer activity, especially against colon cancer, melanoma, and ovarian cancer cell lines, showing potential as anticancer agents (S. Kovalenko et al., 2012).

Synthesis and Biological Evaluation

The synthesis of novel compounds and their subsequent biological evaluation has been a significant area of study. For example, novel long alkyl chain substituted thiazolidin-4-ones and thiazan-4-one derivatives were synthesized and their structures confirmed by spectral data. The biological assays of these compounds indicated potential biological activity, although specific activities were not detailed in the abstract (V. P. M. Rahman et al., 2005).